![molecular formula C22H18FN5O4S B14972847 N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide](/img/structure/B14972847.png)
N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide
Overview
Description
N’-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-N-{2-[2-(3-FLUOROPHENYL)-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-6-YL]ETHYL}ETHANEDIAMIDE is a complex organic compound that features a unique combination of benzodioxin, triazole, and thiazole moieties
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N’-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-N-{2-[2-(3-FLUOROPHENYL)-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-6-YL]ETHYL}ETHANEDIAMIDE typically involves multi-step organic synthesis. The process begins with the preparation of the benzodioxin and triazole-thiazole intermediates, followed by their coupling under specific reaction conditions. Common reagents used in these steps include various acids, bases, and solvents to facilitate the reactions .
Industrial Production Methods: Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance efficiency and sustainability .
Chemical Reactions Analysis
Types of Reactions: N’-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-N-{2-[2-(3-FLUOROPHENYL)-[1,2,4]TRIAZOLO[3,2-B][1,3
Properties
Molecular Formula |
C22H18FN5O4S |
|---|---|
Molecular Weight |
467.5 g/mol |
IUPAC Name |
N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide |
InChI |
InChI=1S/C22H18FN5O4S/c23-14-3-1-2-13(10-14)19-26-22-28(27-19)16(12-33-22)6-7-24-20(29)21(30)25-15-4-5-17-18(11-15)32-9-8-31-17/h1-5,10-12H,6-9H2,(H,24,29)(H,25,30) |
InChI Key |
BWZNANKHQMTLOK-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C(=O)NCCC3=CSC4=NC(=NN34)C5=CC(=CC=C5)F |
Origin of Product |
United States |
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